Cas no 60786-20-1 (Butanoic acid, 3-chloro-3-methyl-)

Butanoic acid, 3-chloro-3-methyl- structure

60786-20-1 structure

Product Name:Butanoic acid, 3-chloro-3-methyl-

CAS No:60786-20-1

Molecular Formula:C₅H₉O₂Cl

Molecular Weight:136.577

CID:4062970

PubChem ID:20283480

Butanoic acid, 3-chloro-3-methyl- Properties

Names and Identifiers

- Butanoic acid, 3-chloro-3-methyl-
- AKOS006380890
- G91636
- EN300-6471195
- 60786-20-1
- 3-chloro-3-methylbutanoic acid
- SCHEMBL1131819
- 968-998-9
- InChIKey： ALNZQZSGWGRUBS-UHFFFAOYSA-N
- Inchi： InChI=1S/C5H9ClO2/c1-5(2,6)3-4(7)8/h3H2,1-2H3,(H,7,8)

Computed Properties

Exact Mass: 136.0291072Da
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 136.0291072Da
Heavy Atom Count: 8
Complexity: 98.6
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.9
Topological Polar Surface Area: 37.3Å²

Butanoic acid, 3-chloro-3-methyl- Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P027U6R-50mg	3-chloro-3-methylbutanoic acid	60786-20-1	95%	50mg	$255.00	2024-04-22
Aaron	AR027UF3-50mg	3-Chloro-3-methylbutanoic acid	60786-20-1	95%	50mg	$248.00	2025-02-15

Butanoic acid, 3-chloro-3-methyl- Related Literature

1. Front cover

Chem. Commun., 2012,48, 1825-1825
2. Micropore-confined amorphous SnO2 subnanoclusters as robust anode materials for Na-ion capacitors†

J. Mater. Chem. A, 2019,7, 21711-21721
3. Origin of layer-dependent SERS tunability in 2D transition metal dichalcogenides†

Mingze Li,Yimeng Gao,Xingce Fan,Yunjia Wei,Qi Hao,Teng Qiu Nanoscale Horiz., 2021,6, 186-191
4. Synergetic effect of photocatalysis and peroxymonosulfate activated by MFe2O4 (M = Co, Mn, or Zn) for enhanced photocatalytic activity under visible light irradiation†

Mingyang Long,Di Li,Hongmiao Li,Xinguo Ma,Qianqian Zhao,Qi Wen,Fang Song RSC Adv., 2022,12, 20946-20955
5. Magnetite–reduced graphene oxide nanocomposite as an efficient heterogeneous Fenton catalyst for the degradation of tetracycline antibiotics†

Environ. Sci.: Water Res. Technol., 2022,8, 1261-1276
6. Back cover

J. Mater. Chem. C, 2019,7, 10709-10710
7. Flavonoids and their glycosides, including anthocyanins

Nigel C. Veitch,Renée J. Grayer Nat. Prod. Rep., 2011,28, 1626-1695
8. Back cover

J. Mater. Chem. A, 2018,6, 6690-6690
9. N2S2 and N4S4 precursors to PS2 macrocycles and cyclic amidinium salts†

Katrina Cox,Benson M. Kariuki,Alexander Smyth,Paul D. Newman Dalton Trans., 2016,45, 8485-8493
10. A charge transfer-type fluorescent molecular sensor that “lights up” in the visible upon hydrogen bond-assisted complexation of anions†

Anton Kovalchuk,Julia L. Bricks,Günter Reck,Knut Rurack,Burkhard Schulz,Agnieszka Szumna,Hardy Weißhoff Chem. Commun., 2004, 1946-1947

Related Categories

Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

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